Cas no 73713-79-8 (2lambda4,1,3-benzothiadiazole-4-sulfonyl chloride)

2λ⁴,1,3-Benzothiadiazole-4-sulfonyl chloride is a specialized sulfonylating reagent with applications in organic synthesis and pharmaceutical intermediates. Its key advantages include high reactivity as an electrophile, enabling efficient sulfonylation of amines, alcohols, and other nucleophiles. The benzothiadiazole core imparts unique electronic properties, enhancing its utility in the synthesis of heterocyclic compounds. The sulfonyl chloride moiety offers precise functionalization, making it valuable for constructing sulfonamides or sulfonate esters. This compound is particularly useful in medicinal chemistry for introducing sulfonyl groups into target molecules. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity. Its stability and selectivity make it a practical choice for controlled sulfonylation reactions.

2lambda4,1,3-benzothiadiazole-4-sulfonyl chloride structure

73713-79-8 structure

Product Name:2lambda4,1,3-benzothiadiazole-4-sulfonyl chloride

CAS No:73713-79-8

MF:C₆H₃ClN₂O₂S₂

MW:234.683217287064

MDL:MFCD00068049

CID:90612

PubChem ID:2735459

Update Time:2025-05-27

2lambda4,1,3-benzothiadiazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- Benzo[c][1,2,5]thiadiazole-4-sulfonyl chloride
- 2,1,3-Benzothiadiazole-4-sulfonyl chloride
- Benzo[2,1,3]thiadiazole-4-sulfonyl chloride
- BENZO-2,1,3-THIADIAZOLE-4-SULFONYL CHLORIDE
- 2,1,3-benzothiadiazol-4-sulfonyl chloride
- 2,1,3-Benzothiadiazole,4-chlorosulfonyl
- 2,1,3-benzothiadiazole-4-sulphonyl chloride
- 2,4-DICHLOROBIPHENYL
- 4-Chlorosulfonyl-2,1,3-benzothiadiazole
- benzo[1,2,5]thiadiazole-4-sulfonyl chloride
- Benzo-2,1,3-thiadiazole-4-sulphonyl chloride
- 2lambda4,1,3-benzothiadiazole-4-sulfonyl chloride
- 2??,1,3-benzothiadiazole-4-sulfonyl chloride
- AKOS000265056
- J-506695
- benzo[1,2,5]thiadiazole-4-sulfonylchloride
- EN300-78496
- 2,1,3-benzothiadiazole-4-sulfonyl chloride, AldrichCPR
- MFCD00068049
- CS-W000313
- EN300-09343
- FT-0608997
- F1984-0285
- Benzo[c][1,2,5]thiadiazole-4-sulfonylchloride
- 4-chlorosulfonyl-2,1.3-benzothiadiazole
- BB 0254961
- benzo-2,1,3-thiadiazolesulfonyl chloride
- 73713-79-8
- SCHEMBL761217
- methyl-2-(2,5-DImethyl-1,3-THIAZOL-4-YL)ACETATE
- C6H3ClN2O2S2
- AKOS024327847
- AS-9638
- A837907
- CXAICGCTHOWKPP-UHFFFAOYSA-N
- F3099-5684
- 2$l^{4},1,3-benzothiadiazole-4-sulfonyl chloride
- BP-10375
- Z1203132667
- 2,1,3-Benzothiadiazole, 4-chlorosulfonyl-
- DTXSID00224022
- SY031490
- AKOS001082883
- BRN 0746950
- DB-019579
- ALBB-000245
- STK500533
- ART-CHEM-BB B017627
- BUTTPARK 27\04-23
- TIMTEC-BB SBB007089
- MDL： MFCD00068049
- Inchi： 1S/C6H3ClN2O2S2/c7-13(10,11)5-3-1-2-4-6(5)9-12-8-4/h1-3H
- InChI Key： CXAICGCTHOWKPP-UHFFFAOYSA-N
- SMILES： ClS(C1=CC=CC2C1=NSN=2)(=O)=O

Computed Properties

Exact Mass: 233.93200
Monoisotopic Mass: 233.932
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.8
Topological Polar Surface Area: 96.5A^2

Experimental Properties

Color/Form: Solids
Density: 1.723
Melting Point: 148 °C
Boiling Point: 359.4℃ at 760 mmHg
Flash Point: 171.2°C
Refractive Index: 1.684
PSA: 96.54000
LogP: 2.69960
Solubility: Not determined
pka: -2.69±0.45(Predicted)

2lambda4,1,3-benzothiadiazole-4-sulfonyl chloride Security Information

Hazard Statement： Corrosive
Hazardous Material transportation number：3261
Hazard Category Code： 34-36
Safety Instruction： S26-S36/37/39
RTECS：DL0100000
Hazardous Material Identification：
Packing Group：III
Hazard Level：8
HazardClass：8
PackingGroup：III
Safety Term：8
Packing Group：III
Risk Phrases：R34
Storage Condition：under inert gas (nitrogen or Argon) at 2-8°C

2lambda4,1,3-benzothiadiazole-4-sulfonyl chloride Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2lambda4,1,3-benzothiadiazole-4-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY031490-5g	2,1,3-Benzothiadiazole-4-sulfonyl Chloride	73713-79-8	≥97%	5g	¥2380.00	2025-04-13
TRC	B412373-100mg	2,1,3-Benzothiadiazole-4-sulfonyl Chloride	73713-79-8		100mg	$ 50.00	2022-06-07
TRC	B412373-500mg	2,1,3-Benzothiadiazole-4-sulfonyl Chloride	73713-79-8		500mg	$ 70.00	2022-06-07
TRC	B412373-1g	2,1,3-Benzothiadiazole-4-sulfonyl Chloride	73713-79-8		1g	$ 95.00	2022-06-07
Fluorochem	005896-1g	Benzo-2,1,3-thiadiazole-4-sulfonyl chloride	73713-79-8	95%	1g	￡23.00	2022-03-01
Fluorochem	005896-5g	Benzo-2,1,3-thiadiazole-4-sulfonyl chloride	73713-79-8	95%	5g	￡53.00	2022-03-01
Fluorochem	005896-10g	Benzo-2,1,3-thiadiazole-4-sulfonyl chloride	73713-79-8	95%	10g	￡98.00	2022-03-01
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H50377-1g	2,1,3-Benzothiadiazole-4-sulfonyl chloride, 97%	73713-79-8	97%	1g	￥5071.00	2023-02-26
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H50377-5g	2,1,3-Benzothiadiazole-4-sulfonyl chloride, 97%	73713-79-8	97%	5g	￥22851.00	2023-02-26
Chemenu	CM112733-5g	2,1,3-benzothiadiazole-4-sulfonyl chloride	73713-79-8	95+%	5g	$281	2021-08-06

2lambda4,1,3-benzothiadiazole-4-sulfonyl chloride Production Method

2lambda4,1,3-benzothiadiazole-4-sulfonyl chloride Suppliers

Amadis Chemical Company Limited

Gold Member

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(CAS:73713-79-8)2lambda4,1,3-benzothiadiazole-4-sulfonyl chloride

Order Number:A837907

Stock Status:in Stock

Quantity:5g/25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:41

Price ($):150.0/741.0

Email:sales@amadischem.com

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